Cas no 851865-56-0 (2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole)
2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole
- (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(p-tolyl)methanone
- Methanone, [2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](4-methylphenyl)-
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- Inchi: 1S/C18H17FN2OS/c1-13-2-6-15(7-3-13)17(22)21-11-10-20-18(21)23-12-14-4-8-16(19)9-5-14/h2-9H,10-12H2,1H3
- InChI Key: WIKKBDKOHCYKGA-UHFFFAOYSA-N
- SMILES: C(N1C(SCC2=CC=C(F)C=C2)=NCC1)(C1=CC=C(C)C=C1)=O
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 476.0±55.0 °C(Predicted)
- pka: 1.83±0.60(Predicted)
2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-0379-2μmol |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-5μmol |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-10μmol |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-20μmol |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-1mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-2mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-3mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-4mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-5mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0379-10mg |
2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole |
851865-56-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole
Introduction to 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851865-56-0)
2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 851865-56-0, belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a methylsulfanyl moiety, contribute to its unique chemical properties and biological interactions.
The imidazole core of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole is a crucial component that influences its reactivity and functionality. Imidazole derivatives have been extensively studied due to their role in various biological processes, including enzyme inhibition, receptor binding, and antimicrobial activities. The addition of the 4-methylbenzoyl group further enhances the compound's potential by introducing additional binding sites and modulating its pharmacokinetic properties.
In recent years, there has been a surge in research focused on developing novel imidazole-based compounds with enhanced therapeutic efficacy. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can significantly influence the compound's metabolic stability and binding affinity to biological targets. This feature makes 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole a promising candidate for further investigation in drug discovery.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the methylsulfanyl group is particularly critical, as it can affect the compound's solubility, bioavailability, and overall pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.
One of the most compelling aspects of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole is its potential application in the treatment of various diseases. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. For instance, studies have indicated that imidazole derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in pain and inflammation pathways.
The presence of the 4-fluorophenyl group in the molecule may also contribute to its ability to interact with specific protein targets. Fluorinated aromatic compounds are known for their ability to enhance binding affinity and metabolic stability, making them valuable in drug design. This characteristic has prompted researchers to explore the potential of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole as a lead compound for developing novel therapeutic agents.
In addition to its pharmacological potential, 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole has shown promise in preclinical studies. These studies have demonstrated that the compound can effectively penetrate biological membranes and reach target sites within cells. This property is essential for ensuring that therapeutic agents can exert their intended effects at relevant concentrations.
The development of new drugs often involves a rigorous process of optimization to improve efficacy while minimizing side effects. In the case of 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole, researchers are focusing on fine-tuning its chemical structure to enhance its biological activity. This includes modifying substituent groups such as the methylsulfanyl moiety to improve solubility and reduce toxicity.
The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole and its biological targets. These tools allow researchers to predict how changes in the molecule's structure will affect its binding affinity and pharmacological activity. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further development.
The future prospects for 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole are bright, with ongoing research aimed at exploring its potential in various therapeutic areas. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing this compound are likely to emerge. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible medical benefits.
In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-1-(4-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851865-56-0) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of substituent groups makes it a valuable tool for researchers investigating novel drug candidates. With continued advancements in synthetic chemistry and computational modeling, this compound is poised to play a key role in future medical innovations.
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